Cas no 1864173-92-1 (2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid)

• Product Name: 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid
• CAS No: 1864173-92-1
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6053360
• PubChem ID: 165665265
• Update Time: 2025-10-31

2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1864173-92-1
• EN300-1837536
• 2-methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid
• 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid

• Inchi： 1S/C7H10N2O2S/c1-5(7(10)11)2-3-6-4-12-9-8-6/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： MDHSJHBDJVJIDD-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(C(=O)O)C)N=N1

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid

Comprehensive Overview of 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid (CAS No. 1864173-92-1)

The compound 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid (CAS No. 1864173-92-1) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and agrochemical development. Its distinctive thiadiazole moiety combined with a butanoic acid backbone makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to the growing demand for bioactive compounds and sustainable chemical solutions.

One of the key reasons for the rising interest in 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid is its role in drug discovery. The thiadiazole ring is known for its pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory activities. This has led to its exploration in the development of next-generation therapeutics, especially in the context of antibiotic resistance and emerging infectious diseases. Additionally, its potential as a plant growth regulator has sparked interest in agricultural biotechnology, where it could contribute to crop yield improvement and sustainable farming practices.

From a synthetic chemistry perspective, 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid offers a valuable building block for heterocyclic chemistry. Its carboxylic acid functionality allows for further derivatization, enabling the creation of customized molecular frameworks. This adaptability is crucial for industries focused on high-value chemical intermediates and specialty materials. Moreover, the compound’s stability and solubility profile make it suitable for various industrial applications, including material science and catalysis.

In the context of green chemistry, 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid aligns with the global shift toward environmentally friendly synthesis. Researchers are exploring its use in biocatalysis and enzyme-mediated reactions, which reduce the reliance on harsh chemical reagents. This is particularly relevant given the increasing regulatory pressure on chemical manufacturing processes to minimize carbon footprints and toxic byproducts. As a result, this compound is being studied for its potential in sustainable industrial processes.

The analytical characterization of 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and accurate structural confirmation, which are critical for research and development applications. Furthermore, the compound’s physicochemical properties, including its melting point, solubility, and stability under various conditions, are well-documented, providing a reliable foundation for further studies.

Given the increasing demand for innovative chemical solutions, 2-Methyl-4-(1,2,3-thiadiazol-4-yl)butanoic acid is poised to play a pivotal role in multiple industries. Its unique structure and functional versatility make it a subject of ongoing research, particularly in areas like precision medicine, agrochemical innovation, and green synthesis. As scientific advancements continue, this compound is likely to emerge as a key player in addressing some of the most pressing challenges in modern chemistry and biotechnology.